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Cat. No.: B8282233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of various adenosine analogs starting from the key intermediate, 2'-O-Tosyladenosine. This

versatile precursor allows for the introduction of a wide range of functional groups at the 2'-

position of the ribose sugar, leading to the generation of novel nucleoside analogs with

potential therapeutic applications.

Introduction
2'-O-Tosyladenosine is a pivotal starting material in nucleoside chemistry. The tosyl group at

the 2'-position acts as an excellent leaving group, facilitating nucleophilic substitution reactions.

This allows for the strategic introduction of various substituents, leading to the synthesis of a

diverse library of adenosine analogs. These analogs are crucial for structure-activity

relationship (SAR) studies in drug discovery programs targeting enzymes and receptors that

recognize adenosine, such as kinases, polymerases, and G-protein coupled receptors. The

protocols outlined below describe the synthesis of key adenosine analogs, including 2'-azido-2'-

deoxyadenosine, a precursor to 2'-amino-2'-deoxyadenosine, and the direct synthesis of 9-β-D-

arabinofuranosyladenosine (ara-A).

Key Synthetic Pathways from 2'-O-Tosyladenosine
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The primary transformations of 2'-O-Tosyladenosine involve nucleophilic displacement of the

tosyl group. The choice of nucleophile dictates the resulting 2'-substituent. Additionally,

intramolecular reactions can lead to important arabino-configured nucleosides.
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2'-O-Tosyladenosine

2'-Azido-2'-deoxyadenosineNucleophilic Substitution (NaN3)

9-β-D-arabinofuranosyladenosine (ara-A)
Intramolecular Cyclization/Hydrolysis

2'-Amino-2'-deoxyadenosine
Reduction

Reaction Setup

Reaction

Work-up and Purification

Dissolve 2'-O-Tosyladenosine
in DMF

Add Lithium Azide (LiN3)

Heat reaction mixture

Cool to room temperature

Evaporate solvent

Purify by column chromatography
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Reaction Setup

Reaction

Work-up and Purification

Dissolve 2'-Azido-2'-deoxyadenosine
in Methanol

Add Palladium on Carbon (Pd/C) catalyst

Hydrogenate the mixture

Filter to remove catalyst

Evaporate solvent

Purify by recrystallization or chromatography

8-Carboxamido-
2'-O-tosyladenosine Cyclic Intermediate

Neutral or weakly
basic solution 9-β-D-arabinofuranosyladenine

(ara-A)
Hydrolysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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